Cas no 301314-43-2 (4-(hexyloxy)phenyl 2-chlorobenzoate)

• Product Name: 4-(hexyloxy)phenyl 2-chlorobenzoate
• CAS No: 301314-43-2
• MF: C₁₉H₂₁ClO₃
• MW: 332.821244955063
• CID: 6251754
• PubChem ID: 4230058
• Update Time: 2025-09-28

4-(hexyloxy)phenyl 2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-(hexyloxy)phenyl 2-chlorobenzoate
• AKOS001017371
• Z56772561
• 301314-43-2
• F0433-0254
• (4-hexoxyphenyl) 2-chlorobenzoate

• Inchi： 1S/C19H21ClO3/c1-2-3-4-7-14-22-15-10-12-16(13-11-15)23-19(21)17-8-5-6-9-18(17)20/h5-6,8-13H,2-4,7,14H2,1H3
• InChI Key： JTLDBEVBRFPGTC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(=O)OC1C=CC(=CC=1)OCCCCCC

Computed Properties

• Exact Mass: 332.1179222g/mol
• Monoisotopic Mass: 332.1179222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-(hexyloxy)phenyl 2-chlorobenzoate

Introduction to 4-(hexyloxy)phenyl 2-chlorobenzoate (CAS No. 301314-43-2)

4-(hexyloxy)phenyl 2-chlorobenzoate, identified by the chemical compound code CAS No. 301314-43-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a hexyloxy substituent on a phenyl ring coupled with a 2-chlorobenzoate moiety, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug development and advanced material synthesis.

The molecular structure of 4-(hexyloxy)phenyl 2-chlorobenzoate consists of a benzoic acid derivative with a chloro group at the second position and an hexyloxy chain attached to the phenyl ring. This configuration imparts distinct physicochemical characteristics, including solubility parameters and reactivity profiles, which are critical for its utility in synthetic chemistry. The presence of both electron-withdrawing (chloro) and electron-donating (hexyloxy) groups allows for versatile interactions with biological targets, making it an intriguing molecule for medicinal chemists.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds and their derivatives due to their potential therapeutic benefits. 4-(hexyloxy)phenyl 2-chlorobenzoate has been studied for its pharmacological properties, particularly in the context of anti-inflammatory and anticancer agents. Its ability to modulate key biological pathways has been highlighted in several preclinical studies, suggesting its promise as a lead compound for novel drug candidates.

One of the most compelling aspects of 4-(hexyloxy)phenyl 2-chlorobenzoate is its role in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel analogs with enhanced efficacy and reduced toxicity. For instance, modifications to the hexyloxy side chain have been explored to optimize pharmacokinetic profiles, while alterations to the chlorobenzoate moiety have aimed at improving target specificity.

The compound's relevance extends beyond pharmaceutical applications. In materials science, 4-(hexyloxy)phenyl 2-chlorobenzoate has been investigated for its potential use in organic electronics and polymer chemistry. Its aromatic structure and functional groups make it a suitable candidate for designing liquid crystals, conductive polymers, and other advanced materials. These applications underscore the compound's versatility and highlight its importance in interdisciplinary research.

Recent advancements in computational chemistry have further enhanced the understanding of 4-(hexyloxy)phenyl 2-chlorobenzoate's behavior. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been employed to elucidate its structure and dynamics, contributing to a deeper comprehension of its mechanisms of action.

The synthesis of 4-(hexyloxy)phenyl 2-chlorobenzoate presents both challenges and opportunities. While established synthetic routes exist, optimizing yield and purity remains a key focus. Innovations in green chemistry have also spurred interest in developing more sustainable methods for producing this compound, aligning with global efforts to minimize environmental impact.

As research continues to evolve, the applications of 4-(hexyloxy)phenyl 2-chlorobenzoate are expected to expand. Collaborative efforts between academia and industry are likely to drive further discoveries, paving the way for new therapeutic agents and advanced materials. The compound's unique properties make it a cornerstone in modern chemical research, embodying the intersection of innovation and practicality.